Cas no 1215-24-3 (Isoxazole,3-phenyl-5-(1-pyrrolidinylmethyl)-, hydrochloride (1:1))

• Product Name: Isoxazole,3-phenyl-5-(1-pyrrolidinylmethyl)-, hydrochloride (1:1)
• CAS No: 1215-24-3
• MF: C₁₄H₁₇ClN₂O
• MW: 264.750582456589
• CID: 172252
• PubChem ID: 14616
• Update Time: 2025-04-19

Isoxazole,3-phenyl-5-(1-pyrrolidinylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-phenyl-5-(1-pyrrolidinylmethyl)-, hydrochloride (1:1)
• 3-phenyl-5-(pyrrolidin-1-ium-1-ylmethyl)-1,2-oxazole,chloride
• Isoxazole, 3-phenyl-5-(pyrrolidinomethyl)-, hydrochloride
• ISOXAZOLE, 3-PHENYL-5-(1-PYRROLIDINYLMETHYL)-, HYDROCHLORIDE
• 1215-24-3
• Phenyl-5-(pyrrolidinomethyl)isoxazole hydrochloride

• Inchi： 1S/C14H16N2O.ClH/c1-2-6-12(7-3-1)14-10-13(17-15-14)11-16-8-4-5-9-16;/h1-3,6-7,10H,4-5,8-9,11H2;1H
• InChI Key： LNXLLTBNBPLPGO-UHFFFAOYSA-N
• SMILES： [Cl-].O1C(=CC(C2C=CC=CC=2)=N1)C[NH+]1CCCC1

Computed Properties

• Exact Mass: 246.97
• Monoisotopic Mass: 264.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 31.93